Cas no 1247185-26-7 (1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]-)

• Product Name: 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]-
• CAS No: 1247185-26-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5997963
• PubChem ID: 61481944
• Update Time: 2025-05-17

1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]-
• 1-(2,5-Dimethylbenzyl)-1h-pyrazol-4-amine
• 1247185-26-7
• CS-0284316
• AKOS010742957
• EN300-804494
• 1-[(2,5-dimethylphenyl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3/c1-9-3-4-10(2)11(5-9)7-15-8-12(13)6-14-15/h3-6,8H,7,13H2,1-2H3
• InChI Key： RJJWENGGIHLWFL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C=C(N)C=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 392.9±30.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]-

Professional Introduction to 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]- (CAS No. 1247185-26-7)

The compound 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]-, identified by its CAS number 1247185-26-7, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This molecule, characterized by its pyrazole core and a substituted aromatic ring, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The structural features of this compound make it a versatile scaffold for designing novel bioactive molecules with implications in various therapeutic areas.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly pyrazole derivatives, due to their diverse biological activities and favorable pharmacokinetic properties. The presence of the pyrazol-4-amine moiety in this compound suggests its utility as a precursor or intermediate in synthesizing pharmacologically active agents. The 2,5-dimethylphenylmethyl substituent further enhances its structural complexity, offering opportunities for modulating biological interactions and improving drug-like characteristics.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The pyrazole scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it an attractive platform for drug design. Current research indicates that derivatives of pyrazole have shown promise in treating conditions ranging from inflammation to cancer. The specific substitution pattern in 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]- may confer unique properties that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound’s molecular architecture, featuring both a nitrogen-rich heterocycle and an aromatic ring with methyl groups at the 2 and 5 positions, provides a rich chemical space for exploration. This structural motif has been associated with enhanced binding affinity and selectivity towards certain biological targets. For instance, modifications at the pyrazol-4-amine position can significantly influence the compound’s pharmacological profile, enabling fine-tuning for specific therapeutic applications.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the intersection of innovation and precision in modern drug development. Advanced synthetic methodologies allow for the introduction of complex substituents while maintaining high yields and purity standards. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

Preclinical research on 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]- has revealed intriguing biological activities that warrant further investigation. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathways. For example, its interaction with enzymes such as kinases or phosphodiesterases could provide a foundation for developing treatments against conditions like cancer or neurodegenerative disorders. The 2,5-dimethylphenylmethyl group may play a critical role in modulating these interactions by influencing binding affinity and selectivity.

The pharmaceutical industry’s shift towards structure-based drug design has placed compounds like this one in the spotlight. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of novel molecules like 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]-. These approaches enable the identification of lead compounds with optimized properties for further development into clinical candidates.

Moreover, the environmental considerations associated with synthesizing such compounds are increasingly important in modern drug discovery. Green chemistry principles are being integrated into synthetic protocols to minimize waste and reduce environmental impact. This aligns with broader industry efforts to develop sustainable practices that enhance both efficiency and ecological responsibility.

The future prospects for 1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]- are promising, given its unique structural features and demonstrated biological potential. As research progresses, additional insights into its mechanism of action and therapeutic efficacy will be gained through rigorous preclinical and clinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible benefits for patients worldwide.

In conclusion,1H-Pyrazol-4-amine, 1-[(2,5-dimethylphenyl)methyl]- (CAS No. 1247185-26-7) stands as a testament to the innovative spirit driving advancements in medicinal chemistry. Its complex structure offers a wealth of opportunities for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it will undoubtedly play a significant role in shaping the future landscape of pharmaceutical innovation.